![molecular formula C20H16N4O3S B2525453 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile CAS No. 2380189-73-9](/img/structure/B2525453.png)
4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. This compound is a member of the pyridazinone family and has been synthesized using various methods. The purpose of
Mechanism of Action
The mechanism of action of 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes or proteins involved in the development and progression of various diseases.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. It has been found to reduce inflammation, lower blood glucose levels, and inhibit the growth of tumor cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile in lab experiments is its potential as a pharmacological agent for the treatment of various diseases. However, one of the limitations is that its mechanism of action is not fully understood, which may make it difficult to develop effective treatments based on this compound.
Future Directions
There are several future directions for research on 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile. One direction is to further investigate its mechanism of action and identify specific targets for its pharmacological activity. Another direction is to explore its potential as a treatment for other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to determine the optimal dosage and administration route for this compound in order to maximize its therapeutic potential.
Conclusion
In conclusion, this compound is a chemical compound that has shown potential as a pharmacological agent in scientific research. It has been found to have antitumor, anti-inflammatory, and antidiabetic properties, as well as potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. While its mechanism of action is not fully understood, further research is needed to explore its potential as a treatment for various diseases and to determine the optimal dosage and administration route for this compound.
Synthesis Methods
Several methods have been used to synthesize 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile. One of the most common methods is the reaction of 3-phenylpyridazin-6-one with 3-chloro-1-azetidine followed by sulfonylation with benzenesulfonyl chloride and then nitrilation with potassium cyanide. Another method involves the reaction of 3-phenylpyridazin-6-one with 3-chloro-1-azetidine followed by sulfonylation with benzenesulfonyl chloride and then nitrilation with sodium azide.
Scientific Research Applications
4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile has shown potential as a pharmacological agent in scientific research. Studies have shown that this compound has antitumor, anti-inflammatory, and antidiabetic properties. It has also been found to have potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
4-[3-(6-oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O3S/c21-12-15-6-8-18(9-7-15)28(26,27)23-13-17(14-23)24-20(25)11-10-19(22-24)16-4-2-1-3-5-16/h1-11,17H,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQSWZCGLZBVNAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=C(C=C2)C#N)N3C(=O)C=CC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.